Cas no 34460-43-0 (3-butyl-2-fluoro-4,6-dinitrophenol)

• Product Name: 3-butyl-2-fluoro-4,6-dinitrophenol
• CAS No: 34460-43-0
• MF: C₁₀H₁₁FN₂O₅
• MW: 258.203146219254
• CID: 1468766
• PubChem ID: 190326
• Update Time: 2025-04-20

3-butyl-2-fluoro-4,6-dinitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-butyl-2-fluoro-4,6-dinitrophenol
• Phenol, butyl-2-fluoro-4,6-dinitro-
• DTXSID70955997
• 34460-43-0

• Inchi： 1S/C10H11FN2O5/c1-2-3-4-6-7(12(15)16)5-8(13(17)18)10(14)9(6)11/h5,14H,2-4H2,1H3
• InChI Key： RTFJJMUFJVCVBT-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(=C1CCCC)[N+](=O)[O-])[N+](=O)[O-])O

Computed Properties

• Exact Mass: 258.06523
• Monoisotopic Mass: 258.06519962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 106.51